Cas no 1251381-23-3 (1-(3-Bromophenyl)-1h-1,2,4-triazol-5-amine)

• Product Name: 1-(3-Bromophenyl)-1h-1,2,4-triazol-5-amine
• CAS No: 1251381-23-3
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD16845207
• CID: 5618068
• PubChem ID: 62677136
• Update Time: 2025-10-20

1-(3-Bromophenyl)-1h-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-3020882
• Z995040848
• CS-0245237
• AKOS011971421
• 1251381-23-3
• 1-(3-Bromophenyl)-1h-1,2,4-triazol-5-amine
• 1H-1,2,4-Triazol-5-amine, 1-(3-bromophenyl)-

• MDL： MFCD16845207
• Inchi： 1S/C8H7BrN4/c9-6-2-1-3-7(4-6)13-8(10)11-5-12-13/h1-5H,(H2,10,11,12)
• InChI Key： IHNIVPGBWLVBCG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(N)=NC=N1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 427.8±47.0 °C(Predicted)
• pka: 3.43±0.50(Predicted)

Additional information on 1-(3-Bromophenyl)-1h-1,2,4-triazol-5-amine

Comprehensive Overview of 1-(3-Bromophenyl)-1H-1,2,4-triazol-5-amine (CAS No. 1251381-23-3)

1-(3-Bromophenyl)-1H-1,2,4-triazol-5-amine, with the CAS number 1251381-23-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromine substituent at the 3-position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for 1,2,4-triazole derivatives has surged, driven by their role in developing novel therapeutics. The 1-(3-Bromophenyl)-1H-1,2,4-triazol-5-amine structure is particularly intriguing due to its ability to interact with biological targets, such as enzymes and receptors. This has led to its exploration in anticancer, antimicrobial, and anti-inflammatory research. Users often inquire about its synthesis methods, purity standards, and commercial availability, reflecting its growing importance in the scientific community.

The compound's CAS No. 1251381-23-3 is a critical identifier for researchers seeking precise chemical data. Its molecular formula and weight are frequently searched parameters, along with its solubility and stability under various conditions. These properties are essential for formulating hypotheses and designing experiments. Additionally, the bromophenyl moiety in this compound offers unique electronic effects, which are leveraged in catalysis and polymer chemistry.

From an industrial perspective, 1-(3-Bromophenyl)-1H-1,2,4-triazol-5-amine is valued for its versatility. It serves as a building block for more complex molecules, including ligands in coordination chemistry and pharmacophores in medicinal chemistry. The compound's synthetic routes are a hot topic, with researchers optimizing yields and minimizing byproducts. Environmental considerations, such as green chemistry principles, are also being integrated into its production processes.

In the context of drug development, this compound's structure-activity relationship (SAR) is a focal point. Scientists are investigating how modifications to the triazole or bromophenyl groups affect its biological efficacy. This aligns with broader trends in personalized medicine and targeted therapy, where precise molecular designs are paramount. The compound's potential as a kinase inhibitor or GPCR modulator is another area of active exploration.

For those sourcing CAS No. 1251381-23-3, quality control is a recurring concern. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify purity and identity. Suppliers often highlight these certifications to meet the stringent requirements of academic and industrial buyers. The compound's storage conditions and handling precautions are also frequently discussed to ensure safety and longevity.

Looking ahead, 1-(3-Bromophenyl)-1H-1,2,4-triazol-5-amine is poised to remain relevant in cutting-edge research. Its applications in bioconjugation, proteomics, and nanotechnology are emerging fields of interest. As the scientific community continues to unravel its potential, this compound will likely feature in groundbreaking studies and patents. Its multidisciplinary utility ensures it stays at the forefront of chemical innovation.